Cas no 12597-68-1 (Stainless steel, powder, -150 mesh)

• Product Name: Stainless steel, powder, -150 mesh
• CAS No: 12597-68-1
• MF: Fe
• MW: 55.8450012207031
• MDL: MFCD00148499
• CID: 200264
• Update Time: 2026-05-14

Stainless steel, powder, -150 mesh Chemical and Physical Properties

Names and Identifiers

• Stainless steel, powder, -150 mesh
• Metal packing
• Stainlesssteelflakemesh
• Stainlesssteelpowdermesh
• powder,-150mesh
• Stainless steel, flake, 325 mesh

• MDL： MFCD00148499
• Inchi： InChI=1S/Fe
• InChI Key： XEEYBQQBJWHFJM-UHFFFAOYSA-N
• SMILES： [Fe]

Additional information on Stainless steel, powder, -150 mesh

Stainless Steel Powder (-150 Mesh): Properties, Applications, and Recent Advances

Stainless steel powder with a mesh size of -150 mesh is a highly versatile material that has found extensive use in various industrial and technological applications. This fine powder, characterized by its small particle size, is derived from high-quality stainless steel, which inherently possesses excellent corrosion resistance, mechanical strength, and aesthetic appeal. The CAS number 12597-68-1 refers to this specific grade of stainless steel powder, making it a critical component in modern manufacturing processes.

The production of stainless steel powder involves advanced techniques such as atomization or mechanical milling. These processes ensure that the resulting powder maintains the superior properties of the parent stainless steel while achieving the desired particle size distribution. The -150 mesh designation indicates that the particles are smaller than 150 mesh openings per inch, which is approximately 105 micrometers in diameter. This fine granularity makes the powder ideal for applications requiring precise distribution and uniformity.

One of the most significant advancements in recent years has been the integration of stainless steel powder into additive manufacturing (AM) technologies, commonly known as 3D printing. Researchers have demonstrated that using -150 mesh stainless steel powder in selective laser melting (SLM) processes can produce complex geometries with exceptional mechanical properties. A study published in 2023 highlighted how this grade of powder achieves high density and minimal porosity when used in AM, making it suitable for aerospace and automotive components where performance is critical.

Beyond additive manufacturing, stainless steel powder finds application in thermal spray coatings. Its fine particle size ensures even coating distribution, enhancing wear resistance and corrosion protection for industrial machinery. Recent studies have also explored the use of stainless steel powder in battery technologies, particularly as current collectors due to its excellent electrical conductivity and chemical stability. This innovation is expected to revolutionize energy storage solutions in the near future.

The demand for stainless steel powder has been further driven by its role in metal injection molding (MIM). This process allows for the production of intricate parts with high precision, which are widely used in consumer electronics and medical devices. The fine grain structure of -150 mesh stainless steel enhances the moldability and final product quality, making it a preferred choice for manufacturers.

From an environmental perspective, the recycling and reuse of stainless steel powder have gained traction as industries strive for sustainability. Research indicates that recovered powders retain their original properties when properly processed, offering a cost-effective and eco-friendly alternative to virgin materials.

In conclusion, stainless steel powder (-150 mesh) remains a cornerstone material across multiple industries due to its unique properties and adaptability. As technological advancements continue to unfold, its applications are poised to expand further into emerging fields such as renewable energy and biotechnology. The ongoing research into optimizing its synthesis methods and exploring new applications ensures that this material will remain at the forefront of innovation for years to come.